Cas no 114645-19-1 (Carbamic acid,N-[(1S,2S)-1-(2-diazoacetyl)-2-methylbutyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-[(1S,2S)-1-(2-diazoacetyl)-2-methylbutyl]-, 1,1-dimethylethyl ester
• CAS No: 114645-19-1
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 132482
• PubChem ID: 97549203
• Update Time: 2025-10-27

Carbamic acid,N-[(1S,2S)-1-(2-diazoacetyl)-2-methylbutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1S,2S)-1-(2-diazoacetyl)-2-methylbutyl]-, 1,1-dimethylethyl ester
• [(3S,4S)-N-tert-Butoxycarbonyl-L-isoleucyl]diazomethane
• Boc-l-ile-chn2
• N-alpha-t-Butyloxycarbonyl-L-isoleucinyl-diazomethane, (3S,4S)-3-Boc-amino-1-diazo-4-methyl-2-hexanone
• (3S,4S)-N-TERTIARY-BUTOXYCARBONYLISOLEUCINYL DIAZOMETHANE
• N-ALPHA-T-BUTYLOXYCARBONYL-L-ISOLEUCINYL-DIAZOMETHANE
• (3S,4S)-3-BOC-AMINO-1-DIAZO-4-METHYL-2-HEXANONE
• DTXSID801153759
• 1,1-Dimethylethyl N-[(1S,2S)-1-(2-diazoacetyl)-2-methylbutyl]carbamate
• AKOS030212176
• N-alpha-t-Butyloxycarbonyl-L-isoleucinyl-diazomethane, (3S,4S)-3-Boc-amino-1-diazo-4-methyl-2-hexano
• (Z,3S,4S)-1-diazonio-4-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]hex-1-en-2-olate
• 114645-19-1
• tert-butyl N-[(3S,4S)-1-diazo-4-methyl-2-oxohexan-3-yl]carbamate
• 497106-85-1
• CHEMBL3309600

• Inchi： 1S/C12H21N3O3/c1-6-8(2)10(9(16)7-14-13)15-11(17)18-12(3,4)5/h7-8,10H,6H2,1-5H3,(H,15,17)/t8-,10-/m0/s1
• InChI Key： WIURGLFSOQZXBI-WPRPVWTQSA-N
• SMILES： O(C(N[C@H](C(C=[N+]=[N-])=O)[C@@H](C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.15800
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 92.79000
• LogP: 2.26746

Additional information on Carbamic acid,N-[(1S,2S)-1-(2-diazoacetyl)-2-methylbutyl]-, 1,1-dimethylethyl ester

Carbamic acid,N-[(1S,2S)-1-(2-diazoacetyl)-2-methylbutyl]-, 1,1-dimethylethyl ester (CAS No. 114645-19-1): A Comprehensive Overview

Carbamic acid,N-[(1S,2S)-1-(2-diazoacetyl)-2-methylbutyl]-, 1,1-dimethylethyl ester, identified by its CAS number 114645-19-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of derivatives that exhibit unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The intricate structure of this compound, featuring a chiral center and a diazoacetyl moiety, positions it as a promising candidate for further exploration in medicinal chemistry.

The molecular structure of Carbamic acid,N-[(1S,2S)-1-(2-diazoacetyl)-2-methylbutyl]-, 1,1-dimethylethyl ester consists of a carbamic acid ester functional group attached to a (1S,2S)-1-(2-diazoacetyl)-2-methylbutyl side chain. This configuration imparts distinct reactivity and stability characteristics that are critical for its utility in synthetic pathways. The presence of the diazoacetyl group suggests potential applications in the formation of carbonyl compounds through decomposition reactions, which can be leveraged in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands that can facilitate asymmetric synthesis. The (1S,2S)-configuration in Carbamic acid,N-[(1S,2S)-1-(2-diazoacetyl)-2-methylbutyl]-, 1,1-dimethylethyl ester makes it an attractive candidate for such applications. Researchers have been exploring its use as a building block in the construction of enantiomerically pure compounds, which are often required for pharmaceuticals due to their improved biological activity and reduced side effects.

The ester functionality in this compound also offers versatility in chemical transformations. Esterases and other hydrolases can cleave the ester bond under specific conditions, allowing for the release of the carbamic acid or its derivatives. This property is particularly useful in drug delivery systems where controlled release mechanisms are desired. Additionally, the tert-butyl group provides steric hindrance, which can influence reaction selectivity and stability.

Recent studies have highlighted the potential of diazo compounds in medicinal chemistry due to their ability to undergo facile decomposition to form carbonyl intermediates. This reactivity has been exploited in various synthetic strategies, including the formation of carbon-carbon bonds through coupling reactions. The diazoacetyl group in Carbamic acid,N-[(1S,2S)-1-(2-diazoacetyl)-2-methylbutyl]-, 1,1-dimethylethyl ester can be particularly useful in these contexts, enabling the construction of complex molecular architectures with high precision.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the preparation of the chiral side chain via enantioselective synthesis followed by its attachment to the carbamic acid ester backbone. Advanced techniques such as asymmetric hydrogenation and cross-coupling reactions have been employed to achieve these transformations efficiently.

In terms of applications, Carbamic acid,N-[(1S,2S)-1-(2-diazoacetyl)-2-methylbutyl]-, 1,1-dimethylethyl ester has shown promise as a precursor for various bioactive molecules. For instance, it can be used to synthesize protease inhibitors by incorporating specific pharmacophores into larger molecular frameworks. Protease inhibition is a key strategy in drug design due to the critical roles these enzymes play in numerous biological pathways.

The compound's unique structural features also make it suitable for investigating enzyme-substrate interactions. By studying how enzymes interact with derivatives of this compound, researchers can gain insights into enzyme mechanisms and develop more effective inhibitors. This knowledge can be translated into the development of novel therapeutic agents with improved efficacy and selectivity.

The use of computational methods has been increasingly important in understanding the properties and reactivity of complex molecules like Carbamic acid,N-[(1S,2S)-1-(2-diazoacetyl)-2-methylbutyl]-, 1,1-dimethylethyl ester. Molecular modeling techniques can predict how this compound will behave under different conditions and help guide synthetic efforts. Additionally, computational studies can provide insights into its potential biological activity by simulating interactions with biological targets.

The safety profile of this compound is another critical consideration during its development and application. While it does not fall under any hazardous or controlled substance categories due to its specific chemical nature (not hazardous materials or precursor chemicals), proper handling procedures must still be followed to ensure safe laboratory practices. These include using appropriate personal protective equipment (PPE) and working under controlled conditions to minimize exposure risks.

In conclusion, Carbamic acid,N-[(1S,2S)-1-(2-diazoacetyl)-2-methylbutyl]-, , ! (CAS No._{¹¹⁴⁶⁴⁵}) is a highly promising compound with significant potential in pharmaceutical research and development.<* *Its *unique* *structural* *features, *including* *the* *chiral* *center* *and* *diazoacetyl* *moiety, *make* *it* *an* *attractive* *candidate* *for* *asymmetric* *synthesis* *and* *the* *development* *of* *novel* *bioactive* *molecules.<*